Cas no 1363382-09-5 ([3-(3-bromophenyl)oxetan-3-yl]methanol)

• Product Name: [3-(3-bromophenyl)oxetan-3-yl]methanol
• CAS No: 1363382-09-5
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD22566188
• CID: 1240540
• PubChem ID: 72207334
• Update Time: 2025-05-26

[3-(3-bromophenyl)oxetan-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(3-bromophenyl)oxetan-3-yl]methanol
• 3-(3-Bromophenyl)-3-(hydroxymethyl)oxetane
• BS-42951
• MFCD22566188
• DB-423854
• SCHEMBL23704860
• AKOS025311362
• PB15568
• 3-(3-Bromophenyl)-3-oxetanemethanol
• (3-(3-bromophenyl)oxetan-3-yl)methanol
• CS-0057358
• SY322447
• 1363382-09-5
• CS2310

• MDL： MFCD22566188
• Inchi： 1S/C10H11BrO2/c11-9-3-1-2-8(4-9)10(5-12)6-13-7-10/h1-4,12H,5-7H2
• InChI Key： IMAAKSOJJXIZMC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CO)COC1

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on [3-(3-bromophenyl)oxetan-3-yl]methanol

Introduction to [3-(3-bromophenyl)oxetan-3-yl)methanol] (CAS No. 1363382-09-5)

[3-(3-bromophenyl)oxetan-3-yl)methanol] is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1363382-09-5, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of a 3-bromophenyl moiety and an oxetane ring system imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of bioactive molecules.

The compound's structure, featuring a methanol substituent at the third position of the oxetane ring, contributes to its versatility in chemical transformations. This feature allows for further functionalization, enabling the creation of more complex derivatives with tailored biological activities. The 3-bromophenyl group, in particular, is a common pharmacophore in medicinal chemistry, often employed to enhance binding affinity and metabolic stability in drug candidates.

In recent years, there has been growing interest in oxetane-containing compounds due to their unique conformational constraints and potential as scaffolds for drug discovery. Oxetanes are five-membered heterocyclic ethers that can adopt a puckered ring geometry, which may influence the electronic and steric properties of adjacent functional groups. This structural motif has been explored in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and oncology.

The synthesis of [3-(3-bromophenyl)oxetan-3-yl)methanol] involves multi-step organic reactions that highlight the compound's synthetic utility. The bromination of a phenyl derivative followed by ring closure using an epoxide precursor is a common strategy to introduce the oxetane core. This method allows for precise control over regioselectivity and yield, making it a preferred approach for researchers aiming to produce this compound on a laboratory scale.

Recent advancements in computational chemistry have further enhanced the understanding of [3-(3-bromophenyl)oxetan-3-yl)methanol]'s interactions with biological targets. Molecular modeling studies have demonstrated that the oxetane ring can stabilize specific conformations of ligands, improving their binding affinity to proteins and enzymes. These insights have been instrumental in designing novel inhibitors targeting key therapeutic pathways.

The methanol substituent at the third position of the oxetane ring also plays a crucial role in determining the compound's solubility and reactivity. This hydroxyl group can participate in hydrogen bonding interactions, both as a donor and acceptor, which is essential for optimizing pharmacokinetic properties. Additionally, the methanol moiety can serve as a site for further derivatization, allowing for the introduction of additional functional groups that may enhance biological activity.

In the context of drug development, [3-(3-bromophenyl)oxetan-3-yl)methanol] has been investigated as a precursor for more complex molecules. Its structural features make it an attractive building block for designing small-molecule inhibitors with high specificity and selectivity. For instance, researchers have explored its use in developing kinase inhibitors, where the oxetane ring can mimic ATP binding pockets and disrupt enzyme activity.

The compound's potential applications extend beyond CNS disorders and oncology. It has shown promise in treating inflammatory conditions by modulating key signaling pathways involved in immune responses. The ability to fine-tune its structure through chemical modifications has enabled researchers to develop derivatives with enhanced efficacy and reduced side effects.

The synthesis and application of [3-(3-bromophenyl)oxetan-3-yl)methanol] also highlight the importance of green chemistry principles in pharmaceutical research. Efforts have been made to optimize synthetic routes to minimize waste and improve atom economy. These approaches align with global trends toward sustainable manufacturing practices, ensuring that future drug development is both efficient and environmentally responsible.

In conclusion, [3-(3-bromophenyl)oxetan-3-yl)methanol] (CAS No. 1363382-09-5) is a versatile compound with significant potential in pharmaceutical chemistry. Its unique structural features, including the oxetane ring system and methanol substituent, make it a valuable intermediate for synthesizing bioactive molecules. Recent research has demonstrated its utility in developing drugs targeting various therapeutic areas, underscoring its importance as a building block in medicinal chemistry.